Cas no 2228587-86-6 (1-1-(3-chloro-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3-chloro-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2228587-86-6
• MF: C₁₂H₁₂ClF₂N
• MW: 243.68018913269
• CID: 5804473
• PubChem ID: 165655948
• Update Time: 2025-06-11

1-1-(3-chloro-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-chloro-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine

• Inchi： 1S/C12H12ClF2N/c13-7-1-2-8(14)9(10(7)15)11(3-4-11)12(16)5-6-12/h1-2H,3-6,16H2
• InChI Key： DPAJHQLYEDBXBW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C1(CC1)C1(CC1)N)F

Computed Properties

• Exact Mass: 243.0626334g/mol
• Monoisotopic Mass: 243.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(3-chloro-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(3-chloro-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228587-86-6)

1-1-(3-chloro-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2228587-86-6, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. Its molecular architecture, characterized by a cyclopropyl group and a fluorinated phenyl ring, makes it an intriguing candidate for further exploration in medicinal chemistry.

The structural framework of 1-1-(3-chloro-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine incorporates several key functional groups that contribute to its chemical reactivity and biological relevance. The presence of a chloro substituent on the phenyl ring and the difluoro groups at the 2 and 6 positions introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. Additionally, the cyclopropyl groups provide a rigid three-membered ring structure that may influence the conformational flexibility and binding interactions of the compound.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceutical candidates has been demonstrated to significantly improve their pharmacokinetic profiles. The difluoro substitution in 1-1-(3-chloro-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine is particularly noteworthy, as it may contribute to the compound's resistance to enzymatic degradation and its ability to interact with biological receptors more effectively.

Moreover, the cyclopropyl moiety is known to be a valuable structural motif in drug design. Its small size and rigidity can facilitate optimal positioning within binding pockets of target proteins or enzymes. The combination of these structural elements in 1-1-(3-chloro-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine suggests that it may exhibit unique pharmacological properties that make it suitable for addressing various therapeutic challenges.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. These computational studies have been instrumental in guiding experimental efforts and optimizing molecular structures for improved efficacy. The use of virtual screening techniques has allowed for the rapid identification of promising candidates like 1-1-(3-chloro-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine from large libraries of molecules, streamlining the drug discovery process.

The potential applications of 1-1-(3-chloro-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine extend across multiple therapeutic areas. Its structural features suggest that it may possess activity against a range of biological targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases. Preliminary studies have indicated that compounds with similar scaffolds exhibit promising effects in preclinical models, warranting further investigation into their therapeutic potential.

In conclusion, 1-1-(3-chloro-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine represents a compelling example of how structural innovation can lead to the discovery of novel pharmaceutical agents. Its unique combination of functional groups and its predicted biological activities make it a valuable compound for further research in medicinal chemistry. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.